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Compound of Interest

Compound Name: 2-Amino-p-cresol Hydrochloride

Cat. No.: B1274106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-Amino-4-methylphenol hydrochloride, a

versatile chemical compound with applications spanning from dye manufacturing to its potential

use as an intermediate in pharmaceutical synthesis. This document details its physicochemical

properties, safety and handling protocols, and established experimental procedures for its

synthesis and analysis.

Physicochemical Properties
2-Amino-4-methylphenol hydrochloride is the salt form of 2-Amino-4-methylphenol, which

enhances its stability and solubility in aqueous solutions. While much of the available literature

focuses on the free base (CAS 95-84-1), the properties of the hydrochloride salt are critical for

its application in aqueous media. The data presented below includes information for both the

free base and the hydrochloride salt where available.
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Property Value Reference

IUPAC Name
2-Amino-4-methylphenol

hydrochloride

Synonyms
2-Amino-p-cresol HCl; 2-

Hydroxy-5-methylaniline HCl
[1][2][3]

CAS Number 70915-71-1 [4]

Molecular Formula C₇H₁₀ClNO Calculated

Molecular Weight 159.61 g/mol Calculated

Appearance
Brown powder / Light brown

crystalline solid (for free base)
[1]

Melting Point 133-136 °C (for free base) [2][5][6][7]

Boiling Point
Sublimes / ~239-259 °C (for

free base)
[1][5][6]

Solubility

Free Base: Limited in water,

soluble in organic solvents.

Hydrochloride: Expected to

have higher water solubility.

[1][5][8]

pKa 10.06 (for free base) [5]

LogP 1.11 - 1.86 (for free base) [5][6]

Safety and Handling
Proper handling of 2-Amino-4-methylphenol and its hydrochloride salt is essential due to its

potential health hazards. The following is a summary of its classification and recommended

precautions based on available safety data sheets for the parent compound.
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GHS Pictogram(s) Signal Word Hazard Statements
Precautionary
Statements

alt text

alt text

Warning

Harmful if swallowed

or inhaled. Causes

skin and serious eye

irritation. May cause

respiratory irritation.

Suspected of causing

genetic defects.

P261: Avoid breathing

dust.P280: Wear

protective gloves/eye

protection.P270: Do

not eat, drink or

smoke when using

this

product.P301+P312:

IF SWALLOWED: Call

a POISON

CENTER/doctor if you

feel

unwell.P305+P351+P

338: IF IN EYES:

Rinse cautiously with

water for several

minutes. Remove

contact lenses, if

present and easy to

do. Continue rinsing.

Storage: Store in a dry, cool, and well-ventilated place. Keep the container tightly closed and

away from strong oxidizing agents.[1] First Aid: In case of contact, immediately flush skin or

eyes with plenty of water. If inhaled, move to fresh air. If swallowed, rinse mouth and seek

medical attention.[5]

Applications in Research and Development
2-Amino-4-methylphenol is a valuable intermediate in various chemical syntheses. Its

bifunctional nature, containing both a nucleophilic amino group and a phenolic hydroxyl group,

allows for diverse reactivity.

Dye and Pigment Synthesis: It serves as a key precursor in the manufacturing of azo dyes

and other colorants.[9]
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Pharmaceutical and Agrochemical Intermediates: Aromatic amines and phenols are common

structural motifs in active pharmaceutical ingredients (APIs) and agrochemicals. This

compound provides a scaffold for building more complex molecules.[9]

Material Science: It can be used in the synthesis of specialty polymers and advanced

materials where its antioxidant or specific reactive properties can be leveraged.[9]

Toxicology Research: As a known metabolite of the textile dye Disperse Yellow 3, 2-Amino-4-

methylphenol is studied in the context of contact dermatitis and skin sensitization.[6]

Experimental Protocols
Detailed and reliable experimental protocols are crucial for consistent research outcomes.

Below are representative methodologies for the synthesis and analysis of 2-Amino-4-

methylphenol hydrochloride.

General Synthesis of 2-Amino-4-methylphenol
Hydrochloride
This two-step protocol outlines a general method starting from the corresponding nitro

compound.

Step 1: Reduction of 2-Nitro-4-methylphenol to 2-Amino-4-methylphenol

This procedure is based on the well-established reduction of aromatic nitro groups using

sodium sulfide.[10]

Principle: The nitro group of 2-Nitro-4-methylphenol is selectively reduced to an amino group

in an aqueous alkaline medium using a reducing agent like sodium sulfide or ammonium

chloride with a metal catalyst.

Methodology:

In a three-necked flask equipped with a stirrer and thermometer, suspend 2-Nitro-4-

methylphenol (1.0 eq) in water.
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Add sodium sulfide (Na₂S·9H₂O, ~3.0 eq) in portions while maintaining the reaction

temperature between 70-85°C. The reaction is exothermic.

After the addition is complete, stir the mixture at 85°C for approximately 15-30 minutes to

ensure the reaction goes to completion.

Filter the hot reaction mixture to remove any insoluble byproducts.

Cool the filtrate slowly to crystallize the crude 2-Amino-4-methylphenol.

Isolate the product by filtration, wash with cold water, and dry. Recrystallization from hot

water can be performed for further purification.[10]

Step 2: Conversion to Hydrochloride Salt

Principle: The basic amino group of 2-Amino-4-methylphenol is protonated by hydrochloric

acid to form the more stable and water-soluble hydrochloride salt.

Methodology:

Dissolve the purified 2-Amino-4-methylphenol in a suitable organic solvent, such as

isopropanol or ethanol.

Cool the solution in an ice bath.

Slowly add a stoichiometric amount of concentrated hydrochloric acid (HCl) or pass dry

HCl gas through the solution while stirring.

The hydrochloride salt will precipitate out of the solution.

Collect the precipitate by filtration, wash with a small amount of cold solvent, and dry

under vacuum to yield 2-Amino-4-methylphenol hydrochloride.

Analytical Quantification by High-Performance Liquid
Chromatography (HPLC)
This protocol describes a general reverse-phase HPLC method for the quantification of

aminophenol isomers.[11][12][13][14]
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Principle: The compound is separated from impurities on a C18 reverse-phase column using

a buffered mobile phase. Quantification is achieved by comparing the peak area of the

analyte to that of a known standard using a UV detector.

Instrumentation: A standard HPLC system equipped with a pump, autosampler, column

oven, and a UV-Vis or Photodiode Array (PDA) detector.

Reagents and Materials:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Phosphoric acid or phosphate buffer

2-Amino-4-methylphenol hydrochloride reference standard

Sample Preparation:

Standard Stock Solution: Accurately weigh and dissolve the reference standard in a

diluent (e.g., a mixture of mobile phase components) to prepare a stock solution of known

concentration (e.g., 1 mg/mL).

Working Standards: Prepare a series of calibration standards by serially diluting the stock

solution.

Sample Solution: Accurately weigh the sample containing the analyte and dissolve it in the

diluent to a final concentration within the calibration range. Filter through a 0.45 µm

syringe filter before injection.

Chromatographic Conditions:
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Parameter Condition

Column
C18 Reverse-Phase (e.g., 250 mm x 4.6 mm, 5

µm)

Mobile Phase

Isocratic mixture of Acetonitrile and Phosphate

Buffer (e.g., pH 4.8) in a ratio of approximately

15:85 (v/v)

Flow Rate 1.0 mL/min

Column Temperature 25-30 °C

Detection Wavelength ~280 nm

Injection Volume 10 µL

Analysis: Inject the prepared standards and samples. Construct a calibration curve by

plotting the peak area against the concentration of the standards. Determine the

concentration of the analyte in the sample solution from the calibration curve.

Visualizations
The following diagrams illustrate the workflows for the synthesis and analysis described above.

Step 1: Reduction Step 2: Salt Formation

2-Nitro-4-methylphenol Na2S / H2O
Reduction 2-Amino-4-methylphenol

(Free Base) HCl
Protonation 2-Amino-4-methylphenol

Hydrochloride

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-Amino-4-methylphenol HCl.
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Sample & Standard
Preparation

HPLC Injection
(10 µL)

Chromatographic Separation
(C18 Column)

UV Detection
(~280 nm)

Data Acquisition
& Analysis

Quantification Result

Click to download full resolution via product page

Caption: Experimental workflow for HPLC analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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